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Compound of Interest

Compound Name: N-nitroso-enalapril
CAS No.: 2994317-06-3
Cat. No.: B16334061
Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides essential safety and logistical information
for N-nitroso-enalapril, a nitrosamine impurity that can form during the synthesis, storage, or
handling of Enalapril.[1] Adherence to these guidelines is critical to minimize exposure risks
and ensure a secure laboratory environment.

N-nitroso-enalapril is regulated by agencies such as the FDA due to the potential health risks
associated with nitrosamines.[1] It is classified as a pharmaceutical-related compound of
unknown potency.[2] The U.S. FDA has set an Acceptable Intake (Al) limit for N-nitroso-
enalapril of 1500 ng/day.[3]

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative safety data.
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Parameter Value Source

Acceptable Intake (Al) Limit 1500 ng/day U.S. FDAJ3]

Personal Protective Equipment (PPE)

The primary defense against exposure to N-nitroso-enalapril is the consistent and correct use
of personal protective equipment. The following PPE is mandatory when handling this
compound.

PPE Category Specifications Rationale

Tightly fitting safety goggles
with side-shields conforming to
] EN 166 (EU) or NIOSH (US) To protect eyes from dust
Eye and Face Protection ] ]
standards.[2][4] A face shield particles and splashes.
should be worn if there is a risk

of splashing.[4]

Gloves: Chemical-
impermeable gloves, such as
nitrile or butyl rubber.[4]
Gloves must be inspected prior ] )
) ] To prevent direct skin contact
Skin Protection to use.[2] Wash hands )
_ with the compound.
thoroughly after handling.[2][5]
Clothing: Wear a lab coat or
fire/flame resistant and

impervious clothing.[2]

If adequate local exhaust
ventilation is not available or if
] ) an exposure assessment To prevent inhalation of dust or
Respiratory Protection o ]
indicates a risk, use a self- aerosols.
contained breathing apparatus

or an approved respirator.[6][7]

Operational and Disposal Plans
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A systematic approach to handling and disposal is crucial for laboratory safety and regulatory
compliance.

Step-by-Step Handling Protocol

e Preparation:

o Read and understand the Safety Data Sheet (SDS) before working with N-nitroso-
enalapril.[5]

o Ensure a well-ventilated work area, such as a chemical fume hood.[2][5]

o Assemble all necessary PPE and handling equipment, including spill kits.[5]
e Handling:

o Avoid all personal contact, including inhalation of dust.[8]

o Wear appropriate protective clothing to prevent skin exposure.[8]

o Minimize the generation of dust during handling and cleanup.[2]

o Keep containers tightly closed when not in use.[2]
e In Case of Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[2]
Remove contaminated clothing.[2]

o Eye Contact: Rinse eyes with pure water for at least 15 minutes.[2]
o Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[2]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[2]

Disposal Plan
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Proper disposal of N-nitroso-enalapril and any contaminated materials is essential to prevent
environmental contamination.

e Waste Categorization: Unused or expired N-nitroso-enalapril should be treated as
hazardous chemical waste.

» Disposal Method: The product may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[2] Alternatively, excess and expired materials should be offered to
a licensed hazardous material disposal company.[2]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[2]

o Regulatory Compliance: Ensure that all federal, state, and local regulations regarding the
disposal of this material are strictly followed.[2]

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for safely handling N-nitroso-enalapril,
from preparation to disposal.
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Preparation
- Review SDS
- Verify Ventilation
- Don PPE

;

Handling
- Minimize Dust
- Avoid Contact
- Keep Containers Closed

Exposure Event?

First Aid Procedures
- Skin: Wash
- Eyes: Rinse

- Inhalation: Fresh Air
- Ingestion: Seek Medical Aid

Decontamination & Cleanup
- Use Spill Kit
- Avoid Dust Generation

;

Waste Disposal
- Segregate as Hazardous Waste
- Use Licensed Disposal Company

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of N-nitroso-enalapril.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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